Cas no 14315-12-9 (Benzo[b]thiophene, 3-phenyl-)

• Product Name: Benzo[b]thiophene, 3-phenyl-
• CAS No: 14315-12-9
• MF: C₁₄H₁₀S
• MW: 210.294202327728
• CID: 1313027
• PubChem ID: 610881
• Update Time: 2025-11-02

Benzo[b]thiophene, 3-phenyl- Chemical and Physical Properties

Names and Identifiers

• Benzo[b]thiophene, 3-phenyl-
• 3-phenyl-1-benzothiophene
• 3-Phenylbenzo[b]thiophene
• 14315-12-9
• 3-Phenyl-1-benzothiophene #
• 3-Phenylbenzothiophene
• HS-4869
• DTXSID00346278
• 3-Phenylthianaphthene
• DB-204756
• 3-Phenyl-benzo[b]thiophen
• G72550
• SCHEMBL5848721

• Inchi： 1S/C14H10S/c1-2-6-11(7-3-1)13-10-15-14-9-5-4-8-12(13)14/h1-10H
• InChI Key： HZYRPUKLUAUOMF-UHFFFAOYSA-N
• SMILES： S1C=C(C2C=CC=CC=2)C2C=CC=CC1=2

Computed Properties

• Exact Mass: 210.05032149g/mol
• Monoisotopic Mass: 210.05032149g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 28.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiophenes 1-benzothiophenes

Additional information on Benzo[b]thiophene, 3-phenyl-

Exploring the Properties and Applications of Benzo[b]thiophene, 3-phenyl- (CAS No. 14315-12-9)

Benzo[b]thiophene, 3-phenyl- (CAS No. 14315-12-9) is a fascinating organic compound that belongs to the class of benzothiophene derivatives. This compound has garnered significant attention in the chemical and pharmaceutical industries due to its unique structural features and versatile applications. With the increasing demand for heterocyclic compounds in drug discovery and material science, 3-phenylbenzo[b]thiophene stands out as a key intermediate in various synthetic pathways.

The molecular structure of Benzo[b]thiophene, 3-phenyl- consists of a benzothiophene core substituted with a phenyl group at the 3-position. This arrangement imparts distinct electronic and steric properties, making it a valuable building block in organic synthesis. Researchers are particularly interested in its potential as a precursor for pharmaceutical active ingredients and organic electronic materials, aligning with current trends in sustainable chemistry and green synthesis.

One of the most compelling aspects of 3-phenylbenzo[b]thiophene is its role in medicinal chemistry. The benzothiophene scaffold is known to exhibit various biological activities, and the phenyl substitution enhances its interaction with biological targets. This has led to investigations into its potential applications in developing new therapeutic agents, particularly in areas such as central nervous system disorders and anti-inflammatory drugs.

In material science, Benzo[b]thiophene, 3-phenyl- has shown promise in the development of organic semiconductors and photovoltaic materials. The compound's conjugated system and electron-rich nature make it suitable for use in organic light-emitting diodes (OLEDs) and organic photovoltaics, addressing the growing need for more efficient and environmentally friendly electronic devices.

The synthesis of 3-phenylbenzo[b]thiophene typically involves palladium-catalyzed cross-coupling reactions or cyclization strategies, reflecting modern trends in catalytic organic synthesis. Recent advancements in green chemistry have also explored more sustainable routes to this compound, utilizing biocatalysts or microwave-assisted synthesis to reduce environmental impact.

From a commercial perspective, the market for benzothiophene derivatives like Benzo[b]thiophene, 3-phenyl- is expanding rapidly. The compound's versatility has led to increased demand from pharmaceutical companies, material science researchers, and specialty chemical manufacturers. This growth is further fueled by the rising interest in personalized medicine and smart materials, where such specialized intermediates play crucial roles.

Quality control and characterization of 3-phenylbenzo[b]thiophene are essential aspects of its production. Advanced analytical techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry are routinely employed to ensure purity and confirm structural integrity. These quality assurance measures are particularly important given the compound's applications in sensitive areas like drug development.

The future prospects for Benzo[b]thiophene, 3-phenyl- appear bright, with ongoing research exploring novel applications in bioimaging, catalysis, and energy storage. As synthetic methodologies continue to evolve and our understanding of structure-activity relationships deepens, this compound is likely to find even broader utility across multiple scientific disciplines.

For researchers and industry professionals working with benzothiophene derivatives, understanding the properties and potential of 3-phenylbenzo[b]thiophene is becoming increasingly important. Its combination of synthetic accessibility and functional versatility makes it a valuable tool in addressing some of today's most pressing challenges in healthcare and sustainable technology.